Cas no 63777-50-4 (1H-1,2,3-Triazole, 1-hexyl-)

• Product Name: 1H-1,2,3-Triazole, 1-hexyl-
• CAS No: 63777-50-4
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 1657971
• Update Time: 2024-09-12

1H-1,2,3-Triazole, 1-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-hexyl-

• Inchi： 1S/C8H15N3/c1-2-3-4-5-7-11-8-6-9-10-11/h6,8H,2-5,7H2,1H3
• InChI Key： QBRMMEUVTDBRHO-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)C=CN=N1

Computed Properties

• Exact Mass: 153.12675

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 240.0±23.0 °C(Predicted)
• PSA: 30.71
• pka: 1.59±0.12(Predicted)